Cas no 122537-63-7 (Gelomulide E)

• Product Name: Gelomulide E
• CAS No: 122537-63-7
• MF: C₂₂H₂₆O₆
• MW: 386.438247203827
• CID: 215185
• Update Time: 2024-03-01

Gelomulide E Chemical and Physical Properties

Names and Identifiers

• 3H-Oxireno[1,10a]phenanthro[3,2-b]furan-3,9(7aH)-dione,5-(acetyloxy)-4,4a,5,6,10a,11,11a,11b-octahydro-4,4,8,11b-tetramethyl-,(4aS,5R,6aS,7aR,10aR,11aS,11bR)-
• 3H-Oxireno[1,10a]phenanthro[3,2-b]furan-3,9(7aH)-dione,5-(acetyloxy)-4,4a,5,6,10a,11,11a,11b-octahydro-4,4,8,11b-tetramethyl-
• 3H-Oxireno[1,10a]phenanthro[3,2-b]furan-3,9(7aH)-dione,5-(acetyloxy)-4,4a,5,6,10a,11,11a,11b-octahydro-4,4,8,11b-tetramethyl-,[4aS-(4aa,5a,6aR*,7ab,10ab,11aa,11bb)]-
• Gelomulide E
• CID 100951693
• (1S,3R,8R,10S,11R,16S,17R)-5,11,15,15-tetramethyl-6,14-dioxo-2,7-dioxapentacyclo[8.8.0.01,3.04,8.011,16]octadeca-4,12-dien-17-yl acetate
• (4aS,6aS)-5α-Acetoxy-4,4aα,5,6,10aβ,11,11aα,11b-octahydro-4,4,8,11bβ-tetramethyl-3H-oxireno[1,10a]phenanthro[3,2-b]furan-3,9(7aβH)-dione
• (-)-Gelomulide E

• Inchi： 1S/C22H26O6/c1-10-16-12(27-19(10)25)8-14-21(5)7-6-15(24)20(3,4)17(21)13(26-11(2)23)9-22(14)18(16)28-22/h6-7,12-14,17-18H,8-9H2,1-5H3/t12-,13-,14+,17-,18-,21+,22+/m1/s1
• InChI Key： PZCBBMDYTKHBKQ-XRQVUALHSA-N
• SMILES： O1[C@@H]2C3=C(C)C(=O)O[C@@H]3C[C@H]3[C@@]4(C=CC(C(C)(C)[C@H]4[C@@H](C[C@]132)OC(C)=O)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 882
• Topological Polar Surface Area: 82.2
• XLogP3: 1.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans